1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-fluoropyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C26H22FN3/c1-4-18-6-8-19(9-7-18)25-23-15-28-24-12-10-20(27)14-22(24)26(23)30(29-25)21-11-5-16(2)17(3)13-21/h5-15H,4H2,1-3H3
• InChI Key: HKPNXSSMBUIZSG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)F)C5=CC(=C(C=C5)C)C
• Molecular Formula: C26H22FN3
• Molecular Weight: 395.5 g/mol

Description

1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline is a synthetic compound that belongs to the class of pyrazoloquinolines. It has been found to have potential applications in scientific research, particularly in the field of drug discovery.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline is not fully understood. However, it has been suggested that the compound acts by binding to the active site of the target enzyme, thereby inhibiting its activity. The exact binding mode and specificity of the compound for different enzymes are still under investigation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to exhibit cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent. It has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline in lab experiments include its potential as a lead compound for the development of drugs targeting various enzymes. Its moderate yield and relatively simple synthesis method make it accessible for use in research. However, its limited solubility in water and low stability may pose challenges in some experiments.

Future Directions

There are several future directions for the research on 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline. One direction is to investigate its specificity and potency against different enzymes and to optimize its structure for improved activity. Another direction is to explore its potential as an anticancer agent and to investigate its mechanism of action in cancer cells. Additionally, its anti-inflammatory and analgesic properties can be further studied for the development of drugs for the treatment of inflammatory diseases. Finally, the synthesis method can be optimized for higher yield and purity of the compound.
In conclusion, this compound is a synthetic compound with potential applications in scientific research, particularly in the field of drug discovery. Its moderate yield and relatively simple synthesis method make it accessible for use in research. Further studies are needed to explore its specificity and potency against different enzymes, its potential as an anticancer agent, and its anti-inflammatory and analgesic properties.

Synthesis Methods

The synthesis of 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline involves the condensation of 4-ethylphenyl hydrazine and 3,4-dimethylphenyl isothiocyanate followed by cyclization with 4-chloro-6-fluoroquinoline. The reaction is carried out in the presence of a base and an organic solvent under reflux conditions. The yield of the compound is moderate, and purification is required to obtain a pure product.

Scientific Research Applications

1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline has been found to have potential applications in scientific research, particularly in the field of drug discovery. It has been shown to exhibit inhibitory activity against various enzymes, including protein kinases and phosphodiesterases. This makes it a promising candidate for the development of drugs targeting these enzymes.